5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide

• IUPAC Name: 5-bromo-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C15H12BrN3O3/c1-9-2-4-10(5-3-9)14-18-13(22-19-14)8-17-15(20)11-6-7-12(16)21-11/h2-7H,8H2,1H3,(H,17,20)
• InChI Key: KQNKWFDIUZVENL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H12BrN3O3
• Molecular Weight: 362.18 g/mol

Description

5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide is not fully understood. However, it is believed to act as a modulator of GABAergic neurotransmission, which plays a crucial role in the regulation of neuronal activity and the prevention of seizures.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide can significantly reduce the frequency and severity of seizures in animal models of epilepsy. It has also been shown to exhibit potent analgesic effects, making it a potential candidate for the development of new drugs for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide in lab experiments is its potent anticonvulsant and analgesic properties, which make it an ideal candidate for the development of new drugs for the treatment of epilepsy and chronic pain. However, one of the major limitations of using this compound is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide. One of the most promising areas of research is the development of new drugs for the treatment of epilepsy and chronic pain. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its use in lab experiments. Finally, there is a need for more research on the potential side effects and toxicity of this compound, which will be crucial for its safe use in clinical settings.

Scientific Research Applications

5-bromo-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-furamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticonvulsant and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of epilepsy and chronic pain.